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Compound of Interest

Compound Name: Disuccinimidyl tartrate

Cat. No.: B8003754

An In-depth Technical Guide to the Safety and Handling of Disuccinimidyl Tartrate (DST)
Powder

Introduction

Disuccinimidyl tartrate (DST) is a homobifunctional, primary amine-reactive crosslinking
reagent widely utilized in biochemical and biotechnological research.[1] Its N-
hydroxysuccinimide (NHS) ester groups at both ends react efficiently with primary amines, such
as those on the side chain of lysine residues or the N-terminus of proteins, to form stable amide
bonds.[1] A key feature of DST is its central cis-diol, which allows for the cleavage of the
crosslink using sodium meta-periodate, providing researchers with a method to reverse
crosslinking without disturbing native disulfide bonds.[2][3][4]

This guide provides comprehensive safety and handling information for Disuccinimidyl
tartrate powder, tailored for researchers, scientists, and drug development professionals.
Adherence to these guidelines is crucial to ensure personnel safety and maintain the integrity
of experimental outcomes.

Hazard Identification and Classification

While comprehensive toxicological data for Disuccinimidyl tartrate is not fully available, the
available Safety Data Sheets (SDS) indicate that it is considered hazardous.[5] The primary
hazards are associated with irritation upon contact.
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Hazard Statements:

e Causes skin irritation.[6]

o Causes serious eye irritation.[6]

o May cause respiratory irritation.[6]

Users should handle this chemical with the assumption that it may have other uninvestigated

toxicological properties.[5][6]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Disuccinimidyl

tartrate.

Property

Value

Reference(s)

Chemical Name

Disuccinimidyl tartrate

[1](7]

Synonyms DST, DST Crosslinker [11121[7]

CAS Number 62069-75-4 [2][7]

Molecular Formula C12H12N2010 [2][3]

Molecular Weight 344.23 g/mol [2][3]
White to pale yellow solid

Appearance [11[2][8]
powder/crystal

Melting Point 195-197°C [1]18]
Soluble in DMSO or DMF (~10

Solubility mM or 3 mg/mL); also soluble [9]

in water.

Spacer Arm Length

6.4 A

[°]
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Engineering Controls and Personal Protective
Equipment (PPE)

Proper engineering controls and PPE are mandatory to minimize exposure risk.
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Control/PPE Type Specification Reference(s)

Work in a well-ventilated area.
A chemical fume hood is
o recommended, especially
Ventilation _ [6][7][10]
when handling the powder, to
avoid the formation of dust and

aerosols.

Eyewash stations and safety
showers must be readily

Eye Wash & Safety Shower ) ) [6]
accessible and in close

proximity to the workstation.

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye Protection OSHA's eye and face [5][6]
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Wear chemical-impermeable
gloves (e.g., nitrile). Gloves
) must be inspected prior to use
Hand Protection ) ] ] [5][10]
and changed immediately if
contaminated. Wash and dry

hands after handling.

Wear a lab coat or other
Skin and Body Protection protective clothing to prevent [5][10]
skin contact.

If ventilation is inadequate or if
dust formation is likely, use a
NIOSH/MSHA-approved

Respiratory Protection respirator. For high [5][10]
concentrations, a positive-
pressure supplied-air respirator

may be necessary.
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Handling, Storage, and Disposal
Safe Handling Workflow

The following diagram illustrates the recommended workflow for safely handling DST powder

from receipt to disposal.
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Preparation & Use

Receive Shipment
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Weigh Powder
in Fume Hood
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(e.g., DMSO, DMF)

Perform Crosslinking
Reaction
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Decontaminate Glassware

Dispose of Unused Reagent
and Contaminated Materials
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Caption: Workflow for Safe Handling of Disuccinimidyl Tartrate.
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Storage Conditions

Proper storage is critical as DST is sensitive to moisture.

o Temperature: Store refrigerated at 2°C to 8°C.[7] Some sources also suggest long-term
storage at -20°C.[4][8]

o Protection: Keep the container tightly closed and protected from moisture and direct sunlight.
[7] It is often packaged with a desiccant; after use, the vial should be returned to its
resealable bag with the desiccant.

e Incompatible Materials: Store away from strong oxidizing agents and strong acids.[5][6]

Spill and Disposal Procedures

» Spill Cleanup: In case of a spill, evacuate the area.[7] Wearing full PPE, prevent further
spillage if possible. Avoid creating dust.[6][7] Gently sweep or scoop the spilled solid into a
suitable, closed container for disposal.[6][7]

o Waste Disposal: Dispose of unused material and contaminated waste in accordance with all
applicable national, regional, and local laws and regulations.[7] Do not empty into drains.[6]

First Aid and Emergency Response

Immediate action is required in the event of exposure. The following flowchart outlines the
emergency response protocol.
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Exposure Event Occurs

Inhalation?

Wash thoroughly with soap and water Rinse cautiously with water for several minutes.
for at least 15 minutes. Remove contact lenses, if present.
Remove contaminated clothing. Continue rinsing.
Seek medical attention if irritation occurs. Seek immediate medical attention.

Move to fresh air. Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

If not breathing, give artificial respiration.
Seek immediate medical attention.

Click to download full resolution via product page

Caption: Emergency Response Flowchart for DST Exposure.

Detailed First Aid Measures:

 Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,
provide artificial respiration. Contact a physician immediately.[5][6][7]

o Skin Contact: Immediately wash the affected area thoroughly with soap and plenty of water
for at least 15 minutes.[6] Remove any contaminated clothing. Seek medical attention if
irritation develops or persists.[5]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
making sure to rinse under the eyelids.[7] Remove contact lenses if present and easy to do.
[5] Seek immediate medical attention.[6][7]

 Ingestion: Do NOT induce vomiting.[6] If the person is conscious, wash out their mouth with
water.[7] Seek immediate medical attention.[6]
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Application Protocol: Protein Crosslinking and
Cleavage

DST is used to crosslink proteins by reacting with their primary amines. The following is a
generalized protocol for its use.

Experimental Methodology

+ Reagent Preparation: DST is moisture-sensitive; stock solutions are not recommended.
Prepare DST solution fresh before each use.

o Equilibrate the vial of DST powder to room temperature before opening to prevent
condensation.

o Dissolve the required amount of DST in a water-miscible organic solvent such as Dimethyl
sulfoxide (DMSO) or Dimethylformamide (DMF) to a concentration of approximately 10
mM (3 mg/mL).

» Reaction Buffer: Perform the crosslinking reaction in a non-amine-containing buffer at a pH
range of 7.2-8.5, such as phosphate-buffered saline (PBS). Avoid buffers containing primary
amines (e.g., Tris or glycine) as they will compete for reaction with the NHS esters.

e Crosslinking Reaction:

o Add the freshly prepared DST solution to the protein sample. The final concentration of
DST will typically be in the range of 0.25 to 2 mM. The optimal concentration should be
determined empirically for each application.

o Incubate the reaction mixture for 30 minutes to 2 hours at room temperature or 4°C.
Incubation at 4°C may reduce the rate of non-specific reactions.

o Quench the reaction by adding a buffer containing primary amines (e.g., Tris or glycine) to
a final concentration of 20-50 mM.

o Cleavage of Crosslink:
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o To cleave the crosslinked proteins, incubate the sample with 15 mM sodium meta-
periodate for 1 hour at room temperature.[1] This oxidizes the central diol in the DST
spacer arm, breaking the link.

Reaction Pathway

The diagram below illustrates the two-step reaction of DST with primary amines on two
separate protein molecules, followed by the cleavage of the crosslink.

Protein A-NH2 Protein B-NH:z

DST Reagent
(NHS-Tartrate-NHS)

Amine Reaction

Crosslinked Complex
(Protein A - Tartrate - Protein B)

Add Sodium
meta-Periodate

Cleavage

Cleaved Protein A Cleaved Protein B
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Caption: Reaction Pathway of DST Crosslinking and Cleavage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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